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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the magnetic properties of neodymium

oxide (Nd₂O₃) at low temperatures. Leveraging data from seminal research, this document

details the antiferromagnetic nature of Nd₂O₃, its magnetic ordering, and the experimental

methodologies used for its characterization. All quantitative data is presented in structured

tables for clear comparison, and key experimental workflows and conceptual relationships are

visualized through detailed diagrams.

Core Magnetic Properties of Neodymium Oxide
(Nd₂O₃)
Neodymium oxide is a rare-earth sesquioxide that exhibits fascinating magnetic behavior at

cryogenic temperatures. At room temperature, it is paramagnetic[1][2]. However, as the

temperature is lowered, it undergoes a phase transition to an antiferromagnetic state[3][4][5].

This transition is characterized by the alignment of neighboring magnetic moments in an

antiparallel fashion, resulting in a net zero magnetic moment in the absence of an external

magnetic field.

The magnetic properties of Nd₂O₃ are primarily dictated by the 4f electrons of the Neodymium

(Nd³⁺) ions. The crystal structure of Nd₂O₃ is trigonal with the space group P-3m1[3][6]. In this

structure, the Nd³⁺ ions form a nearly ideal stacked triangular lattice, which can lead to

frustrated magnetic interactions[3][4][5].
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Magnetic Ordering and Transition Temperature
Nd₂O₃ exhibits long-range antiferromagnetic order below a Néel temperature (Tɴ) of

approximately 0.55 K[3][4][5][7]. The onset of this long-range antiferromagnetic order is

observed as a sharp λ anomaly in specific heat measurements and a cusp in temperature-

dependent magnetization data at low applied magnetic fields[4][7]. A significant amount of

magnetic entropy is released above Tɴ, indicating the presence of short-range magnetic

correlations well above the ordering temperature[4][5]. Inelastic neutron scattering experiments

have revealed the persistence of dynamic correlations even above 2Tɴ[3][5].

Quantitative Magnetic Data
The following tables summarize the key quantitative magnetic properties of neodymium oxide

as determined from various experimental studies.

Property Value
Measurement
Technique(s)

Reference(s)

Néel Temperature

(Tɴ)
0.55 K

Specific Heat, Neutron

Diffraction,

Magnetization

[3][4][5][7]

Effective Magnetic

Moment (µeff)
3.63 µB/Nd

Magnetic

Susceptibility
[7]

Weiss Temperature

(θ)
-35 K

Magnetic

Susceptibility
[7]

Magnetic Propagation

Vector (k)
(1/2, 0, 1/2) Neutron Diffraction [3][4]

Table 1: Key Magnetic Properties of Nd₂O₃
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Temperature Range (K) Magnetic State Key Characteristics

T > 0.55 K Paramagnetic

Randomly oriented magnetic

moments of Nd³⁺ ions. Exhibits

short-range magnetic

correlations well above Tɴ.

T < 0.55 K Antiferromagnetic

Long-range antiferromagnetic

ordering of Nd³⁺ magnetic

moments.

Table 2: Magnetic Phases of Nd₂O₃ at Low Temperatures

Experimental Protocols
The characterization of the magnetic properties of neodymium oxide at low temperatures

involves a suite of sophisticated experimental techniques. The following sections detail the

methodologies for the key experiments cited in the literature.

Single Crystal Growth
Single crystals of Nd₂O₃ are essential for detailed studies of its anisotropic magnetic properties.

A common method for their growth is the floating zone technique.

Methodology:

Starting Material: High-purity Nd₂O₃ powder is pressed into a dense rod.

Furnace: An optical floating zone furnace equipped with high-power halogen lamps is used.

Growth Atmosphere: The growth is typically carried out in a controlled atmosphere, for

example, a mixture of argon and oxygen, to maintain stoichiometry.

Zone Refining: The lamps heat a small section of the feed rod to its melting point. The

molten zone is then slowly moved along the rod. As the molten zone passes, a single crystal

solidifies behind it.
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Crystal Orientation: The orientation of the resulting single crystal can be determined using

Laue X-ray diffraction.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the magnetic structure of materials.

It relies on the scattering of neutrons by the magnetic moments of atoms.

Methodology:

Sample Preparation: A single crystal of Nd₂O₃ is mounted on a goniometer within a cryostat

capable of reaching temperatures below 0.55 K.

Instrumentation: The experiment is performed on a single-crystal neutron diffractometer,

such as the CORELLI instrument at the Spallation Neutron Source (SNS)[3].

Data Collection: Neutron diffraction patterns are collected at various temperatures, both

above and below the Néel temperature.

Data Analysis: The appearance of new Bragg peaks at temperatures below Tɴ indicates the

onset of long-range magnetic order. The positions and intensities of these magnetic Bragg

peaks are used to determine the magnetic propagation vector and the arrangement of the

magnetic moments in the crystal lattice.

Magnetic Susceptibility Measurement
Magnetic susceptibility measurements provide information about the response of a material to

an applied magnetic field.

Methodology:

Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer

or a vibrating sample magnetometer (VSM) is used.

Sample Preparation: A small, well-characterized single crystal of Nd₂O₃ is mounted in the

magnetometer.

Measurement Protocol:
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Temperature Dependence: The magnetization (M) is measured as a function of

temperature (T) at a constant applied magnetic field (H). The magnetic susceptibility (χ) is

then calculated as M/H.

Field Dependence: The magnetization is measured as a function of the applied magnetic

field at a constant temperature.

Data Analysis: The inverse magnetic susceptibility (1/χ) is plotted against temperature. In the

paramagnetic region, this plot is typically linear and can be fitted to the Curie-Weiss law to

determine the effective magnetic moment and the Weiss temperature.

Specific Heat Measurement
Specific heat measurements are crucial for identifying phase transitions, such as the

antiferromagnetic transition in Nd₂O₃.

Methodology:

Instrumentation: A physical property measurement system (PPMS) with a heat capacity

option is commonly used.

Sample Preparation: A small, well-defined sample of Nd₂O₃ is attached to the sample

platform of the calorimeter using thermal grease to ensure good thermal contact.

Measurement Technique: The heat capacity is measured using a relaxation technique. A

known amount of heat is applied to the sample, and the resulting temperature rise is

measured. The heat capacity is then calculated from these values.

Data Analysis: The specific heat is plotted as a function of temperature. A sharp peak or

anomaly in the specific heat curve indicates a phase transition. For Nd₂O₃, a λ-shaped

anomaly is observed at the Néel temperature.

Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the magnetic properties of neodymium oxide.
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Experimental Workflow for Characterizing Nd₂O₃ Magnetic Properties
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Caption: Workflow for Nd₂O₃ magnetic characterization.
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Magnetic Ordering in Nd₂O₃ at Low Temperatures

Paramagnetic State (T > Tɴ) Antiferromagnetic State (T < Tɴ)
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Caption: Nd₂O₃ magnetic phase transition.

Caption: Nd³⁺ ions and magnetic moments in Nd₂O₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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